Cas no 1179874-12-4 (5-methoxy-2-naphthalen-2-ylbenzoic acid)

• Product Name: 5-methoxy-2-naphthalen-2-ylbenzoic acid
• CAS No: 1179874-12-4
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• MDL: MFCD18320913
• CID: 2615620
• PubChem ID: 53211155
• Update Time: 2025-06-11

5-methoxy-2-naphthalen-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-naphthalen-2-ylbenzoic acid
• 5-METHOXY-2-(NAPHTHALEN-2-YL)BENZOIC ACID
• DTXSID50681186
• 1179874-12-4
• 5-Methoxy-2-(naphthalen-2-yl)benzoic acid, 95%
• MFCD18320913

• MDL： MFCD18320913
• Inchi： 1S/C18H14O3/c1-21-15-8-9-16(17(11-15)18(19)20)14-7-6-12-4-2-3-5-13(12)10-14/h2-11H,1H3,(H,19,20)
• InChI Key： YAWUQSZUNRUUSC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 278.094294304Da
• Monoisotopic Mass: 278.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 5-methoxy-2-naphthalen-2-ylbenzoic acid

Comprehensive Overview of 5-Methoxy-2-naphthalen-2-ylbenzoic Acid (CAS No. 1179874-12-4): Properties, Applications, and Research Insights

5-Methoxy-2-naphthalen-2-ylbenzoic acid (CAS No. 1179874-12-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This naphthalene-derived benzoic acid features a unique molecular structure combining a methoxy-substituted benzoic acid moiety with a naphthalene ring, making it valuable for diverse applications. Its CAS registry number 1179874-12-4 serves as a critical identifier for researchers investigating its physicochemical properties or synthetic pathways.

Recent studies highlight the compound's role as a key intermediate in drug discovery, particularly for targeting inflammation-related pathways. The methoxy and naphthalene groups contribute to its potential bioactivity, aligning with current trends in small-molecule therapeutics. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize this compound, with purity levels exceeding 98% in research-grade samples. Researchers frequently search for "synthesis of 5-methoxy-2-naphthalen-2-ylbenzoic acid" or "CAS 1179874-12-4 solubility data," reflecting practical concerns in laboratory applications.

From a materials science perspective, this compound demonstrates interesting photophysical properties due to its conjugated aromatic system. Its fluorescence characteristics make it relevant for organic electronic applications, coinciding with growing interest in sustainable materials. The compound's thermal stability (decomposition point >250°C) and crystallinity have been subjects of recent patent filings, particularly for advanced coating formulations.

Environmental and safety profiles of 5-methoxy-2-naphthalen-2-ylbenzoic acid comply with standard laboratory handling protocols. While not classified as hazardous, proper personal protective equipment is recommended during manipulation. The scientific community continues to explore its structure-activity relationships, with particular focus on how the methoxy positional isomerism affects biological interactions—a hot topic in medicinal chemistry optimization strategies.

Commercial availability of CAS 1179874-12-4 has increased in response to demand from contract research organizations and academic institutions. Current market analyses suggest growing applications in high-throughput screening platforms and combinatorial chemistry libraries. Technical documents often emphasize its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions, addressing common queries from laboratory personnel.

Future research directions may explore the compound's potential in crystal engineering and supramolecular chemistry, areas gaining traction in materials design. The electron-donating methoxy group and extended π-system present opportunities for developing novel functional materials with tailored optoelectronic properties. Such investigations align with global research priorities in renewable energy technologies and smart materials development.